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Cat. No.: B563336 Get Quote

Precision in Quetiapine Assays: A Comparative
Guide
The accurate quantification of the atypical antipsychotic drug quetiapine in biological matrices

is crucial for therapeutic drug monitoring, pharmacokinetic studies, and clinical trials. A key

performance characteristic of any bioanalytical method is its precision, which describes the

closeness of agreement between a series of measurements obtained from multiple samplings

of the same homogeneous sample under stipulated conditions. This guide provides a

comparative overview of the inter-day and intra-day precision of various published assays for

quetiapine, with a focus on High-Performance Liquid Chromatography with Ultraviolet detection

(HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS)

methods.

Comparative Precision Data
The following table summarizes the reported inter-day and intra-day precision for different

quetiapine assays. Precision is expressed as the coefficient of variation (CV%), where a lower

value indicates higher precision.
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Analytical
Method

Matrix Analyte(s)
Concentrati
on Range

Intra-day
Precision
(CV%)

Inter-day
Precision
(CV%)

HPLC-UV
Human

Plasma
Quetiapine

2.50 - 500

ng/mL
16.0% 11.9%

7-

hydroxyqueti

apine

2.50 - 500

ng/mL
17.6% 13.7%

7-hydroxy, N-

dealkylated

metabolite

2.50 - 500

ng/mL
19.9% 16.2%

HPLC-DAD Rat Plasma Quetiapine
0.065 - 130

µg/mL
< 4% < 4%

7-hydroxy

quetiapine

0.086 - 171

µg/mL
< 4% < 4%

Quetiapine

sulfoxide

0.042 - 83.35

µg/mL
< 4% < 4%

RP-HPLC
Human

Plasma

Quetiapine

Fumarate
5 - 30 µg/mL

Low (not

specified)

Low (not

specified)

LC-MS/MS
Human

Plasma
Quetiapine

1 - 1500

ng/mL
< 7.44% < 7.44%

LC-MS/MS
Human

Plasma
Quetiapine

1.0 - 382.2

ng/mL
< 8% < 8%

Experimental Workflow
The following diagram illustrates a typical experimental workflow for the bioanalysis of

quetiapine in plasma samples.
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Figure 1: Generalized workflow for quetiapine bioanalysis.

Sample Preparation

Analytical Measurement

Data Processing

Plasma Sample Collection

Internal Standard Addition

Spiking

Extraction (LLE, SPE, or PPT)

Mixing

Evaporation & Reconstitution

Organic Phase

Chromatographic Separation (HPLC/LC)

Injection

Detection (UV/MS/MS)

Elution

Peak Integration

Signal Acquisition

Calibration Curve Generation

Area Ratios

Concentration Calculation

Quantification

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b563336?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [inter-day and intra-day precision in quetiapine assays].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563336#inter-day-and-intra-day-precision-in-
quetiapine-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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